Cas no 143306-82-5 (2,6-dimethylhept-5-en-1-amine)

• Product Name: 2,6-dimethylhept-5-en-1-amine
• CAS No: 143306-82-5
• MF: C₉H₁₉N
• MW: 141.2538626194
• CID: 3742653
• PubChem ID: 123449135
• Update Time: 2025-10-29

2,6-dimethylhept-5-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 5-Hepten-1-amine, 2,6-dimethyl-, (±)-
• 5-Hepten-1-amine, 2,6-dimethyl-
• 2,6-dimethylhept-5-en-1-amine
• 143306-82-5
• EN300-1276286

• Inchi： 1S/C9H19N/c1-8(2)5-4-6-9(3)7-10/h5,9H,4,6-7,10H2,1-3H3
• InChI Key： AELVYGTZFLSGRA-UHFFFAOYSA-N
• SMILES： C(N)C(C)CC/C=C(\C)/C

Computed Properties

• Exact Mass: 141.151749610Da
• Monoisotopic Mass: 141.151749610Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 2,6-dimethylhept-5-en-1-amine

Chemical Profile of 2,6-dimethylhept-5-en-1-amine (CAS No. 143306-82-5)

2,6-dimethylhept-5-en-1-amine, identified by its Chemical Abstracts Service number CAS No. 143306-82-5, is a significant organic compound that has garnered attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound, characterized by its unique structural framework, exhibits potential applications in the development of novel bioactive molecules. The presence of both alkyl and amine functional groups makes it a versatile intermediate for constructing more complex chemical entities.

The molecular structure of 2,6-dimethylhept-5-en-1-amine consists of a heptane backbone with a double bond at the 5th carbon position and methyl substituents at the 2nd and 6th carbons. This configuration imparts specific steric and electronic properties to the molecule, influencing its reactivity and interaction with biological targets. The amine group at the 1st carbon provides a nucleophilic center, which can participate in various chemical transformations such as nucleophilic substitutions, condensations, and metal-catalyzed reactions.

In recent years, there has been growing interest in exploring the pharmacological properties of structurally diverse amines. 2,6-dimethylhept-5-en-1-amine has been studied for its potential role as a precursor in the synthesis of pharmacologically active compounds. Research has indicated that derivatives of this compound may exhibit properties relevant to central nervous system (CNS) modulation, inflammation regulation, and metabolic pathways. These findings are particularly intriguing given the increasing demand for innovative therapeutic agents that target multifaceted biological processes.

The synthesis of 2,6-dimethylhept-5-en-1-amine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include aldol condensation, Grignard reactions, and catalytic hydrogenation. Advanced techniques such as transition metal catalysis have also been employed to enhance reaction efficiency and selectivity. The development of efficient synthetic methodologies is crucial for scaling up production and making this compound more accessible for further research and development.

One of the most compelling aspects of 2,6-dimethylhept-5-en-1-amine is its potential as a building block for more complex molecules. In drug discovery pipelines, such intermediates are invaluable for constructing scaffolds that mimic natural bioactive compounds or for designing entirely novel structures with desired pharmacological profiles. The ability to modify specific functional groups while maintaining the core structural integrity of CAS No. 143306-82-5 allows chemists to fine-tune properties such as solubility, bioavailability, and target specificity.

Recent advancements in computational chemistry have further accelerated the exploration of 2,6-dimethylhept-5-en-1-amine's potential applications. Molecular modeling studies have been conducted to predict how this compound might interact with various biological targets at the molecular level. These simulations provide critical insights into binding affinities, metabolic stability, and potential side effects before experimental validation is necessary. Such computational approaches are becoming increasingly integral to modern drug discovery efforts.

The role of CAS No. 143306-82-5 in medicinal chemistry extends beyond its use as an intermediate. It has also been investigated for its potential role in material science applications, particularly in the development of polymers and coatings with enhanced mechanical or thermal properties. The unique combination of hydrophobicity provided by the alkyl chains and basicity from the amine group makes it an interesting candidate for functional materials that require both stability and reactivity.

In conclusion,2,6-dimethylhept-5-en-1-amine (CAS No. 143306-82-5) represents a promising compound with diverse applications across multiple scientific disciplines. Its structural features make it an excellent candidate for further exploration in pharmaceutical synthesis, material science, and biochemical research. As our understanding of molecular interactions continues to evolve,CAS No. 143306-82-5 is poised to play a significant role in shaping future advancements in chemistry and related fields.